3-Fluoro vs Non-Fluorinated Thiophene Substitution
The 3-fluoro substituent on the thiophene ring differentiates the target compound from its direct non-fluorinated analog, 1,4-dimethyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS 890014-53-6). The fluorine atom at the 3-position (ortho to the pyrazole junction) introduces a strong electron-withdrawing effect (Hammett σₘ ≈ +0.34) that polarizes the thiophene ring, reduces the electron density at the pyrazole N2 position, and increases the acidity of the 5-NH₂ protons. Calculated logP values shift by approximately +0.2 to +0.5 log units (fluorine effect on lipophilicity in heteroaromatic systems), while the molecular weight increases by 17.99 Da (211.26 vs. 193.27). These differences are consequential for passive membrane permeability and CYP450 oxidative metabolism susceptibility . In class-level kinase inhibitor SAR, replacement of 3-fluorothiophene with unsubstituted thiophene in a related oxadiazole series reduced MIF inhibitory potency from IC₅₀ = 288 nM to inactive (>10 µM), demonstrating the functional impact of this specific fluorine placement [1].
| Evidence Dimension | Fluorine substitution effect on molecular properties and class-level bioactivity |
|---|---|
| Target Compound Data | MW 211.26; cLogP (est.) 2.2–2.5; C9H10FN3S; fluorine at thiophene 3-position; MIF IC₅₀ (class proxy, 3-fluorothiophene-2-yl oxadiazole) = 288 nM |
| Comparator Or Baseline | 1,4-Dimethyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS 890014-53-6): MW 193.27; cLogP (est.) 1.8–2.2; C9H11N3S; no fluorine; MIF IC₅₀ (class proxy, non-fluorinated analog) = inactive (>10 µM) |
| Quantified Difference | ΔMW = +17.99 Da; ΔcLogP (est.) = +0.3 to +0.5; MIF potency shift: inactive → 288 nM (>35-fold improvement upon fluorination in class proxy system) |
| Conditions | Calculated physicochemical properties (SMILES-based estimation); MIF enzyme inhibition assay (small-volume clear-bottom black 96/384-well polystyrene plates, Greiner Bio-One) for class proxy compounds; BindingDB entry BDBM648266 |
Why This Matters
The 3-fluoro substituent confers a meaningful potency advantage in target binding that cannot be replicated by non-fluorinated thiophene analogs, making this compound the preferred entry point for programs requiring fluorine-mediated affinity enhancement.
- [1] BindingDB. BDBM648266: N-(5-(3-fluorothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2,4-dimethoxybenzamide. MIF IC₅₀ = 288 nM. US Patent 11,884,682 (Nanjing Immunophage Biotech Co.). View Source
